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Compound of Interest

Compound Name:
(1-Aminocyclopropyl)methanol

hydrochloride

Cat. No.: B111220 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for (1-Aminocyclopropyl)methanol hydrochloride, including operational and

disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
(1-Aminocyclopropyl)methanol hydrochloride is classified as a compound that can cause

serious eye irritation[1]. It is crucial to handle this chemical with appropriate personal protective

equipment to minimize exposure risks.

Recommended Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[2]

Skin and Body Protection: Wear protective clothing to prevent skin contact. In case of fire,

fire/flame resistant clothing is recommended.[2]
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Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable

respiratory mask.[2][4]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential to ensure a safe laboratory environment

when working with (1-Aminocyclopropyl)methanol hydrochloride.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2][3][4]

Locate the nearest eyewash station and safety shower before beginning work.[4]

Remove all sources of ignition as the compound has a flash point.[2] Use non-sparking

tools and explosion-proof equipment.[2][4]

Handling:

Avoid the formation of dust and aerosols.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the handling area.[3][4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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In the event of exposure or a spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical help.[2]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

plenty of water. If skin irritation occurs, get medical help.[2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen. Seek medical help if the person feels unwell.[2][3]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Call a doctor or Poison Control Center immediately.[2][3]

Spills: Evacuate personnel to a safe area. Prevent further leakage if it is safe to do so.

Collect the spillage using non-sparking tools and place it in a suitable, closed container for

disposal.[2] Do not let the chemical enter drains.[2]

Disposal Plan
Proper disposal of (1-Aminocyclopropyl)methanol hydrochloride and its containers is

crucial to prevent environmental contamination.

Waste Disposal: Dispose of the contents and container at an appropriate treatment and

disposal facility in accordance with all applicable local, state, and federal regulations.[2]

Contaminated Clothing: Contaminated clothing should be washed before reuse.[2]

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://aksci.com/sds/9224DU_SDS.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://aksci.com/sds/9224DU_SDS.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.benchchem.com/product/b111220?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C4H10ClNO [1][5]

Molecular Weight 123.58 g/mol [1][5]

CAS Number 115652-52-3 [1][5]

Flash Point 40.4°C [2]

GHS Hazard Statement
H319: Causes serious eye

irritation
[1]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of (1-
Aminocyclopropyl)methanol hydrochloride.
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Workflow for Safe Handling of (1-Aminocyclopropyl)methanol hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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